Cas no 2097953-46-1 (N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride)

• Product Name: N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride
• CAS No: 2097953-46-1
• MF: C₉H₁₂Cl₂F₃N₃
• MW: 290.11289024353
• CID: 5049280
• Update Time: 2025-06-08

N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride
• N-(azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine;dihydrochloride
• N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride

• Inchi： 1S/C9H10F3N3.2ClH/c10-9(11,12)6-1-2-8(14-3-6)15-7-4-13-5-7;;/h1-3,7,13H,4-5H2,(H,14,15);2*1H
• InChI Key： ZBBAJCGYBPFULQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CN=C(C=C1)NC1CNC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 37

Additional information on N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride

Introduction to N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride (CAS No. 2097953-46-1)

N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride, with the CAS number 2097953-46-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both azetidinyl and trifluoromethyl substituents makes it a promising candidate for further investigation, particularly in the design of novel bioactive molecules.

The azetidinyl moiety is a five-membered heterocyclic ring containing nitrogen, which is known for its ability to enhance binding affinity and selectivity in drug candidates. This structural feature is particularly valuable in the development of small-molecule inhibitors targeting various biological pathways. On the other hand, the trifluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in improving the pharmacokinetic properties of drug candidates.

In recent years, there has been a growing interest in the development of compounds incorporating both nitrogen-containing heterocycles and halogenated aromatic systems. These structural motifs have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The combination of these features in N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride positions it as a versatile tool for medicinal chemists.

The pharmaceutical industry has been actively exploring novel scaffolds to overcome resistance mechanisms and improve treatment outcomes. The Azetidin-3-yl group, in particular, has been investigated for its potential in developing kinase inhibitors and other enzyme-targeting agents. Studies have demonstrated that azetidine derivatives can exhibit high binding affinity to protein targets, making them valuable starting points for structure-based drug design.

The introduction of the trifluoromethyl group further enhances the pharmacological profile of this compound. This substituent is known to improve binding interactions by increasing lipophilicity and reducing metabolic degradation. Additionally, trifluoromethyl groups can influence the electronic properties of molecules, leading to enhanced receptor binding and selectivity. These properties make N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride an attractive candidate for further optimization.

Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride embodies this concept by combining two pharmacophoric elements known to interact with various biological targets. This dual functionality could lead to the development of drugs with broader therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods are essential for ensuring the quality and consistency of pharmaceutical intermediates like N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride.

In conclusion, N-(Azetidin-3-yl)-5-(trifluoromethyl)pyridin-2-amine dihydrochloride (CAS No. 2097953-46-1) is a promising compound with significant potential in drug development. Its unique structural features, including the Azetidin-3-yl strong moiety and the < strong >trifluoromethyl group , make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play a crucial role in the discovery and development of next-generation pharmaceuticals.